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Compound of Interest

Compound Name: 1-nitropropan-2-ol

Cat. No.: B1295101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-nitropropan-2-ol. The information is intended to support researchers,

scientists, and drug development professionals in the safe management and use of this

chemical in a laboratory setting. This document includes a summary of its physical and

chemical properties, hazard classifications, handling and storage procedures, emergency

protocols, and a discussion on its potential metabolic pathways.

Chemical and Physical Properties
1-Nitropropan-2-ol is a nitroalkane derivative with the chemical formula C₃H₇NO₃.[1] A clear

understanding of its physical and chemical properties is fundamental to its safe handling.
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Property Value Source

Molecular Weight 105.09 g/mol [1]

CAS Number 3156-73-8 [1]

Molecular Formula C₃H₇NO₃ [1]

XLogP3 -0.2 [1]

IUPAC Name 1-nitropropan-2-ol [1]

Synonyms
1-Nitro-2-propanol, 2-Propanol,

1-nitro-
[1]

Hazard Identification and GHS Classification
1-Nitropropan-2-ol is classified as a hazardous substance. The Globally Harmonized System

of Classification and Labelling of Chemicals (GHS) provides a clear framework for its potential

hazards.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation

(Source: ECHA C&L Inventory)[1]
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GHS Pictograms:

alt text

Signal Word: Warning[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 1-
nitropropan-2-ol.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being undertaken. However, as a minimum, the following should be used:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber). Breakthrough

times should be considered for prolonged contact.

Skin and Body Protection: A lab coat or chemical-resistant apron. For larger quantities or

tasks with a higher risk of splashing, chemical-resistant coveralls may be necessary.

Respiratory Protection: In case of inadequate ventilation or the potential for aerosol

generation, a NIOSH-approved respirator with organic vapor cartridges is recommended.

Engineering Controls
Ventilation: Work with 1-nitropropan-2-ol should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Safety Showers and Eyewash Stations: These should be readily accessible in the immediate

work area.

Storage
Store in a tightly closed, properly labeled container.
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Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Avoid exposure to heat, sparks, and open flames.

Emergency Procedures
First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

If on Skin: Remove contaminated clothing immediately. Wash with plenty of water. If skin

irritation occurs, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Spill Decontamination Protocol
In the event of a spill, the following general procedure should be followed by trained personnel

with appropriate PPE:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Ventilate: If safe to do so, increase ventilation in the area (e.g., by using a fume hood).

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent

material such as vermiculite, sand, or commercial sorbent pads.

Absorb the Spill: Carefully apply the absorbent material, starting from the outside and

working inwards to prevent spreading.
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Collect the Absorbed Material: Using non-sparking tools, carefully scoop the absorbed

material into a labeled, sealable container for hazardous waste.

Decontaminate the Area: Clean the spill area with a suitable decontamination solution (e.g.,

a mild detergent and water), followed by a final rinse with water. All cleaning materials should

be collected as hazardous waste.

Dispose of Waste: Dispose of all contaminated materials (absorbents, PPE, cleaning

supplies) as hazardous chemical waste in accordance with local, state, and federal

regulations.

Experimental Protocol: Thermal Stability Analysis
by Differential Scanning Calorimetry (DSC)
The thermal stability of nitroalkanes is a critical safety parameter. The following is a general

protocol for assessing the thermal stability of 1-nitropropan-2-ol using DSC, adapted from

procedures for other nitroalkanes.

Objective: To determine the onset temperature of decomposition and the heat of decomposition

for 1-nitropropan-2-ol.

Materials:

1-Nitropropan-2-ol

Differential Scanning Calorimeter (DSC)

High-pressure gold-plated crucibles

Nitrogen gas (high purity)

Analytical balance

Methodology:

Sample Preparation: In a controlled environment (e.g., a fume hood), accurately weigh a

small amount of 1-nitropropan-2-ol (typically 1-5 mg) into a high-pressure gold-plated
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crucible.

Crucible Sealing: Hermetically seal the crucible under a nitrogen atmosphere to prevent

evaporation during the analysis.

DSC Instrument Setup:

Place the sealed sample crucible and an empty reference crucible into the DSC cell.

Purge the DSC cell with nitrogen gas at a constant flow rate.

Thermal Program:

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature well above the

expected decomposition temperature (e.g., 400 °C).

Data Analysis:

Record the heat flow as a function of temperature.

Determine the onset temperature of any exothermic events, which indicates the beginning

of decomposition.

Integrate the area of the exothermic peak to calculate the heat of decomposition (in J/g).

Hypothetical Metabolic Pathway
Specific metabolic and toxicological pathways for 1-nitropropan-2-ol are not well-documented

in publicly available literature. However, based on the known metabolism of other nitroalkanes

and nitroaromatic compounds, a hypothetical pathway can be proposed. The bioreduction of

the nitro group is a central theme in the metabolism and toxicity of these compounds.[2] This

process can be catalyzed by nitroreductases and cytochrome P450 enzymes.[3][4][5][6][7]

The proposed pathway involves two main routes: nitroreduction and oxidation.
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Nitroreduction Pathway: The nitro group of 1-nitropropan-2-ol can undergo a stepwise

reduction, catalyzed by nitroreductases, to form nitroso and hydroxylamine intermediates.

These intermediates are reactive and can contribute to cellular toxicity. Further reduction leads

to the formation of the corresponding amine.

Oxidation Pathway: Cytochrome P450 enzymes, particularly from the CYP2E1 family which are

known to metabolize small hydrophobic compounds, could potentially oxidize the alcohol group

of 1-nitropropan-2-ol.[8] This could lead to the formation of a ketone.

Below is a Graphviz diagram illustrating this hypothetical metabolic pathway.

Caption: Hypothetical metabolic pathways of 1-nitropropan-2-ol.

Logical Workflow for Handling a 1-Nitropropan-2-ol
Spill
The following diagram outlines the logical workflow for responding to a chemical spill of 1-
nitropropan-2-ol in a laboratory setting.

Caption: Logical workflow for responding to a 1-nitropropan-2-ol spill.

This guide is intended as a starting point for the safe handling of 1-nitropropan-2-ol. It is
essential to consult the most current Safety Data Sheet (SDS) for this chemical and to perform

a thorough risk assessment before its use in any experimental procedure. Always adhere to

your institution's specific safety guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Nitropropan-2-ol | C3H7NO3 | CID 95537 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10886461/
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-body
https://www.benchchem.com/product/b1295101?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitropropan-2-ol
https://www.researchgate.net/publication/380406984_Revisiting_Nitroaromatic_Drugs_Mechanisms_of_Bioactivation_Metabolism_and_Toxicity_and_Methods_to_Synthesize_Nitroaromatic_Fragments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and
Explosives - PMC [pmc.ncbi.nlm.nih.gov]

4. Drug Metabolism and Toxicological Mechanisms [mdpi.com]

5. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC
[pmc.ncbi.nlm.nih.gov]

6. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

7. Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive
Review - PMC [pmc.ncbi.nlm.nih.gov]

8. Cytochrome P450 2E1: its clinical and toxicological role - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safety and Handling of 1-Nitropropan-2-ol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295101#safety-and-handling-precautions-for-1-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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